16. Homologues of naphthacene. Part II. 2-Methyl- and 2 : 7-dimethyl-naphthacene: synthetic applications of 2 : 6- and -2 : 7-dimethyl-1 : 2 : 3 : 4-tetrahydronaphthalene
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